Cas no 130781-27-0 (phenyl 3,4,6-tris-O-(phenylmethyl)-1-thio-b-D-glucopyranoside)

• Product name: phenyl 3,4,6-tris-O-(phenylmethyl)-1-thio-b-D-glucopyranoside
• CAS No: 130781-27-0
• MF: C₃₃H₃₄O₅S
• MW: 542.685
• MDL: MFCD13182754
• CID: 3034246
• PubChem ID: 10886063

phenyl 3,4,6-tris-O-(phenylmethyl)-1-thio-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl 3,4,6-tris-O-(phenylMethyl)-1-thio-
• (2R,3S,4R,6S)-4,5-bis(benzyloxy)-6- ((benzyloxy)methyl)-2-(phenylthio)tetrahydro-2H-pyran-3-ol
• (2S,3R,4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)-2-(phenylthio)tetrahydro-2H-pyran-3-ol
• (2S,3R,4R,5R,6R)-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)-2-phenylsulfanyloxan-3-ol
• 130781-27-0
• SCHEMBL5688916
• F18503
• phenyl 3,4,6-tris-O-(phenylmethyl)-1-thio-b-D-glucopyranoside

• MDL： MFCD13182754
• Inchi： InChI=1S/C33H34O5S/c34-30-32(37-23-27-17-9-3-10-18-27)31(36-22-26-15-7-2-8-16-26)29(24-35-21-25-13-5-1-6-14-25)38-33(30)39-28-19-11-4-12-20-28/h1-20,29-34H,21-24H2/t29-,30-,31-,32-,33+/m1/s1
• InChI Key： FOTBUKACGYQYOX-UPYFENACSA-N
• SMILES： C1=CC=C(C=C1)COCC2C(C(C(C(O2)SC3=CC=CC=C3)O)OCC4=CC=CC=C4)OCC5=CC=CC=C5

Computed Properties

• Exact Mass: 542.21269535g/mol
• Monoisotopic Mass: 542.21269535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds